molecular formula C9H7Cl2NO B3131924 6,7-dichloro-2,3-dihydro-1H-quinolin-4-one CAS No. 36054-26-9

6,7-dichloro-2,3-dihydro-1H-quinolin-4-one

Cat. No. B3131924
CAS RN: 36054-26-9
M. Wt: 216.06 g/mol
InChI Key: NKQDYDLAOKPLEM-UHFFFAOYSA-N
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Description

6,7-dichloro-2,3-dihydro-1H-quinolin-4-one is a derivative of 2,3-Dihydro-1H-quinolin-4-one . The 2,3-Dihydro-1H-quinolin-4-one belongs to the class of nitrogen-containing heterocyclic compounds and is a core structural component in various biologically active compounds . It is used as a beta-adrenergic blocking agent .


Synthesis Analysis

The synthesis of 2,3-Dihydro-1H-quinolin-4-one involves several methodologies, especially for the 2-substituted derivatives . Unfortunately, multistep syntheses, harsh reaction conditions, and the use of toxic reagents and solvents have limited their full potential as a versatile fragment . Recently, the use of green chemistry and alternative strategies are being explored to prepare diverse DHQ derivatives .


Chemical Reactions Analysis

2,3-Dihydro-1H-quinolin-4-one is used as a synthon for the preparation of biologically active quinazolinones and as a functional substrate for the synthesis of modified DHQ derivatives exhibiting different biological properties . The chemical reactions involving this compound are diverse and depend on the specific derivatives and reaction conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2,3-Dihydro-1H-quinolin-4-one include a melting point of 44 °C, a boiling point of 195 °C (Press: 20 Torr), and a density of 1.142±0.06 g/cm3 (Predicted) . It is soluble in Methanol .

Mechanism of Action

While the specific mechanism of action for the 6,7-dichloro derivative is not directly available from the search results, 2,3-Dihydro-1H-quinolin-4-one is known to act as a beta-adrenergic blocking agent .

Safety and Hazards

The safety symbols for 2,3-Dihydro-1H-quinolin-4-one include GHS07, and the hazard statements include H302-H315-H319-H332-H335 . The precautionary statements include P261-P280-P305+P351+P338 . It is classified as a T Risk according to the Hazard Codes .

Future Directions

The future directions for research on 2,3-Dihydro-1H-quinolin-4-one and its derivatives, including the 6,7-dichloro derivative, involve the development of new synthesis methodologies, particularly those that are environmentally friendly . There is also interest in exploring the diverse biological properties of these compounds .

properties

IUPAC Name

6,7-dichloro-2,3-dihydro-1H-quinolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7Cl2NO/c10-6-3-5-8(4-7(6)11)12-2-1-9(5)13/h3-4,12H,1-2H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKQDYDLAOKPLEM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNC2=CC(=C(C=C2C1=O)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7Cl2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

216.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 2
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Reactant of Route 6
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